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Compound of Interest

Compound Name: Quizalofop-ethyl-d3

Cat. No.: B1413714 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Quizalofop-ethyl is a selective, post-emergence herbicide widely used for the control of annual

and perennial grass weeds in a variety of broadleaf crops such as soybeans, cotton, sugar

beets, and vegetables.[1][2][3][4][5][6] It belongs to the aryloxyphenoxypropionate chemical

class, often referred to as "fop" herbicides.[3][4] The herbicidal activity of Quizalofop-ethyl is

primarily attributed to its R-enantiomer, Quizalofop-p-ethyl.[4][7]

This document provides detailed application notes and protocols for the use of Quizalofop-
ethyl-d3 as a certified reference material (CRM) for calibration and accurate quantification of

Quizalofop-ethyl in various matrices. The use of a deuterated internal standard like

Quizalofop-ethyl-d3 is crucial for compensating for matrix effects and variations in sample

preparation and instrument response, thereby ensuring the reliability and accuracy of analytical

data.[8]

Physicochemical Properties of Quizalofop-ethyl
A summary of the key physicochemical properties of Quizalofop-ethyl is presented in the table

below.
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Property Value Reference

Chemical Name
ethyl 2-[4-(6-chloroquinoxalin-

2-yl)oxy]phenoxy]propanoate
[9]

CAS Number 76578-14-8 [9][10][11]

Molecular Formula C₁₉H₁₇ClN₂O₄ [1][4][5][9]

Molecular Weight 372.8 g/mol [1][4][9]

Appearance
Colorless to pale brown

crystals
[1][9][12]

Water Solubility 0.3 - 0.4 mg/L @ 20°C [1][12]

Melting Point 76-77 °C [12]

XLogP3 4.3 [9]

Mode of Action
Quizalofop-ethyl is a systemic herbicide that is absorbed through the leaves of grass weeds

and translocated throughout the plant, accumulating in the meristematic tissues.[1][3][4][7][9]

Its mode of action involves the inhibition of the enzyme Acetyl-CoA carboxylase (ACCase).[2]

[3][4][5][7][13] ACCase is a critical enzyme in the biosynthesis of fatty acids, which are

essential components of cell membranes and for energy storage.[2][3][4][5] By inhibiting

ACCase, Quizalofop-ethyl disrupts the production of lipids, leading to a cessation of cell

membrane formation and ultimately, the death of the susceptible grass weed.[2][3][4][5]

Broadleaf crops are generally tolerant to Quizalofop-ethyl due to the presence of an insensitive

form of the ACCase enzyme.[5]
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LC-MS/MS Sample Preparation and Analysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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